Cas no 96892-95-4 (Naphthalene-2,6-dithiol)

Naphthalene-2,6-dithiol structure
Naphthalene-2,6-dithiol structure
Product Name:Naphthalene-2,6-dithiol
CAS No:96892-95-4
MF:C10H8S2
MW:192.300519943237
CID:91130
PubChem ID:13379616
Update Time:2024-10-25

Naphthalene-2,6-dithiol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Naphthalenedithiol
    • naphthalene-2,6-dithiol
    • 2,6-dithionaphthalene
    • 2,6-naphthalene-dithiol
    • 2.6-Disulfhydryl-naphthalin
    • I09-2533
    • Naphthalin-2,6-dithiol
    • SCHEMBL331359
    • Naphthalene-2,6-dithiol (Technical Grade)
    • DTXSID20538779
    • AKOS006273398
    • DB-080436
    • 96892-95-4
    • XMHBJPKFTZSWRJ-UHFFFAOYSA-N
    • Naphthalene-2,6-dithiol
    • MDL： MFCD00465086
    • Inchi： 1S/C10H8S2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6,11-12H
    • InChI Key： XMHBJPKFTZSWRJ-UHFFFAOYSA-N
    • SMILES： SC1C=C2C(C=C(C=C2)S)=CC=1

Computed Properties

  • Exact Mass: 192.00700
  • Monoisotopic Mass: 192.00674260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 353.7±15.0 °C at 760 mmHg
  • Flash Point: 178.6±14.3 °C
  • Refractive Index: 1.747
  • PSA: 77.60000
  • LogP: 3.41720
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Naphthalene-2,6-dithiol Security Information

Naphthalene-2,6-dithiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Naphthalene-2,6-dithiol Pricemore >>

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Naphthalene-2,6-dithiol Production Method

Production Method 1

13827-62-8 13827-62-8
96892-95-4 96892-95-4
Reaction Conditions
1.1 Reagents: Stannous chloride Catalysts: Hydrochloric acid Solvents: Acetic acid
Reference
Synthesis and some reactions of 2,7- and 2,6-naphthalenebis(thioacetic acids)
Lisitsyn, V. N.; Kukalenko, L. S.; Tsatsakis, A. M., Zhurnal Organicheskoi Khimii, 1985, 21(1), 161-4

Production Method 2

13827-62-8 13827-62-8
96892-95-4 96892-95-4
Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Ethanol ,  Benzene ,  Water ;  rt → 70 °C; 2 h, 70 °C; 1.5 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6, cooled
Reference
Synthesis and characterization of 2,6-naphthalenedithiol
Yu, Jing-hua; Du, Hong-guang; Guo, Hong-you, Beijing Huagong Daxue Xuebao, 2005, 32(3), 89-91

Production Method 3

13827-62-8 13827-62-8
96892-95-4 96892-95-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Acetic acid
Reference
Dependence of Single-Molecule Conductance on Molecule Junction Symmetry
Taniguchi, Masateru; Tsutsui, Makusu; Mogi, Ryoji; Sugawara, Tadashi; Tsuji, Yuta; et al, Journal of the American Chemical Society, 2011, 133(30), 11426-11429

Naphthalene-2,6-dithiol Raw materials

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